Cas no 87976-77-0 (Benz[a]anthracene-7-methanol,7-(hydrogen sulfate))

• Product name: Benz[a]anthracene-7-methanol,7-(hydrogen sulfate)
• CAS No: 87976-77-0
• MF: C₁₉H₁₄O₄S
• MW: 338.377064228058
• CID: 722849
• PubChem ID: 137372

Benz[a]anthracene-7-methanol,7-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7-methanol,7-(hydrogen sulfate)
• 7-sulfooxymethylbenz(a)anthracene
• benzo[a]anthracen-7-ylmethyl hydrogen sulfate
• DTXSID00236726
• benzo[a]anthracen-7-ylmethylhydrogensulfate
• 4LBA4NM5A2
• 87976-77-0
• Benz[a]anthracene-7-methanol, hydrogen sulfate
• Benz[a]anthracene-7-methanol, 7-(hydrogen sulfate)
• 7-Hydroxymethylbenz(a)anthracene sulfate
• CCRIS 2362
• 7-HYDROXYMETHYLBENZ[A]ANTHRACENE SULFATE

• Inchi： InChI=1S/C19H14O4S/c20-24(21,22)23-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-11H,12H2,(H,20,21,22)
• InChI Key： OQBSNVMTMMNGCH-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=C(C4=CC=CC=C4C=C32)COS(=O)(=O)O

Computed Properties

• Exact Mass: 338.06128
• Monoisotopic Mass: 338.06128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 4.4